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Compound of Interest

Compound Name: Lemildipine

Cat. No.: B165610 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Lemildipine is a dihydropyridine derivative that acts as a blocker of L-type

voltage-gated calcium channels (Cav1.2), a critical target in the treatment of hypertension and

cerebrovascular disorders.[1] The discovery of novel Lemildipine analogs with improved

potency, selectivity, and pharmacokinetic profiles is a key objective in cardiovascular drug

development. High-throughput screening (HTS) provides the necessary scalability and

efficiency to evaluate large libraries of such analogs.

This document outlines a robust, two-tiered HTS cascade designed to identify and characterize

novel modulators of the Cav1.2 channel. The workflow begins with a high-throughput

fluorescence-based calcium flux assay for primary screening, followed by a lower-throughput,

higher-content automated patch clamp (APC) assay for hit confirmation and detailed

pharmacological characterization.

Screening Cascade and Workflow
The screening strategy is designed to efficiently identify potent and specific inhibitors of the

Cav1.2 channel from a large compound library. The workflow progresses from a high-

throughput primary screen to more detailed secondary assays.
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Caption: High-throughput screening workflow for Lemildipine analogs.
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Primary Screening: Fluorescence-Based Calcium
Flux Assay
This assay serves as the initial, high-throughput method to identify compounds that inhibit

calcium influx through the Cav1.2 channel. It relies on a calcium-sensitive fluorescent dye that

reports changes in intracellular calcium concentration upon channel activation.
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Assay Principle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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